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Compound of Interest

Compound Name: Butyl hexanoate

Cat. No.: B146156 Get Quote

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Butyl hexanoate, a clear, colorless liquid with a characteristic fruity

odor, is emerging as a highly effective and versatile solvent for a wide range of nonpolar

compounds. Its unique properties make it a valuable tool for researchers, scientists, and drug

development professionals in various applications, from extraction and purification to the

formulation of novel drug delivery systems. This document provides detailed application notes

and protocols to guide users in harnessing the full potential of butyl hexanoate as a solvent.

Introduction to Butyl Hexanoate as a Nonpolar
Solvent
Butyl hexanoate (C₁₀H₂₀O₂) is an ester of hexanoic acid and butanol.[1][2] Its molecular

structure, characterized by a six-carbon chain from the acid and a four-carbon chain from the

alcohol, results in a molecule with low polarity. This inherent nonpolar nature makes it an

excellent solvent for other nonpolar and lipophilic substances, adhering to the principle of "like

dissolves like."[2][3]

Key Physicochemical Properties:

Molecular Weight: 172.26 g/mol [4]
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Density: Approximately 0.866 g/mL at 25°C[1]

Boiling Point: Approximately 208°C[1]

Flash Point: Approximately 79.44°C[5]

Water Solubility: Very low (estimated at 33.39 mg/L at 25°C)[6]

Solubility in Organic Solvents: Soluble in a wide range of common organic solvents,

including ethanol, methanol, acetone, and toluene.[5]

Data Presentation: Solubility and Solvent Properties
A key advantage of butyl hexanoate is its ability to dissolve a variety of nonpolar compounds.

The following tables provide a summary of its physical properties and a comparison with other

common nonpolar solvents.

Table 1: Physicochemical Properties of Butyl Hexanoate

Property Value Reference

CAS Number 626-82-4 [4]

Molecular Formula C₁₀H₂₀O₂ [4]

Molecular Weight 172.26 g/mol [4]

Density (25°C) ~0.866 g/mL [1]

Boiling Point ~208°C [1]

Melting Point -64.3°C [1]

Flash Point ~79.44°C [5]

Water Solubility (25°C) ~33.39 mg/L (estimated) [6]

logP (o/w) ~3.81 [1]

Table 2: Hansen Solubility Parameters (HSP) of Butyl Hexanoate and Common Nonpolar

Solvents
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Hansen Solubility Parameters (HSP) are a valuable tool for predicting the solubility of a

material in a given solvent. The parameters represent the energy from dispersion forces (δD),

polar forces (δP), and hydrogen bonding (δH) between molecules.[7][8][9] A smaller "distance"

between the HSP of a solute and a solvent suggests a higher likelihood of solubility.

Solvent δD (MPa½) δP (MPa½) δH (MPa½)

Butyl Hexanoate

(estimated)
~16.0 ~4.5 ~6.0

n-Hexane 14.9 0.0 0.0

Toluene 18.0 1.4 2.0

Ethyl Acetate 15.8 5.3 7.2

Cyclohexane 16.8 0.0 0.2

Note: The Hansen Solubility Parameters for butyl hexanoate are estimated based on its

structure and the properties of similar esters. Experimental determination is recommended for

precise applications.

Experimental Protocols
The following are detailed protocols for key applications of butyl hexanoate as a solvent for

nonpolar compounds.

Protocol for Liquid-Liquid Extraction of a Nonpolar
Compound from an Aqueous Matrix
This protocol describes a general procedure for extracting a nonpolar target compound from an

aqueous solution using butyl hexanoate.

Objective: To isolate a nonpolar analyte from an aqueous sample.

Materials:

Aqueous sample containing the nonpolar analyte
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Butyl hexanoate (reagent grade)

Separatory funnel (appropriate size)

Beakers and Erlenmeyer flasks

Sodium chloride (optional, to reduce emulsions)

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Procedure:

Sample Preparation: Transfer a known volume of the aqueous sample into the separatory

funnel.

Solvent Addition: Add a volume of butyl hexanoate to the separatory funnel. A typical

starting ratio is 1:1 (aqueous:organic), but this can be optimized.

Extraction: Stopper the separatory funnel and invert it gently. Open the stopcock to release

any pressure. Close the stopcock and shake the funnel vigorously for 1-2 minutes, venting

periodically to release pressure.

Phase Separation: Place the separatory funnel in a ring stand and allow the layers to fully

separate. Butyl hexanoate is less dense than water and will form the upper layer.

Collection of Organic Phase: Carefully drain the lower aqueous layer into a beaker. Then,

decant the upper organic layer (butyl hexanoate containing the analyte) through the top

opening of the separatory funnel into a clean Erlenmeyer flask. This prevents contamination

from any residual aqueous phase near the stopcock.

Drying the Organic Phase: Add a small amount of anhydrous sodium sulfate to the collected

organic phase to remove any residual water. Swirl the flask gently.

Solvent Removal: Decant the dried organic phase into a round-bottom flask. Remove the

butyl hexanoate using a rotary evaporator to concentrate the nonpolar analyte.
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Diagram of the Liquid-Liquid Extraction Workflow:

Aqueous Sample in Separatory Funnel

Add Butyl Hexanoate

Shake and Vent

Allow Phases to Separate

Collect Organic Layer (Butyl Hexanoate)

Dry with Anhydrous Na₂SO₄

Remove Solvent (Rotary Evaporator)

Isolated Nonpolar Compound

Click to download full resolution via product page

Caption: Workflow for liquid-liquid extraction using butyl hexanoate.
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Protocol for Recrystallization of a Nonpolar Compound
This protocol outlines the use of butyl hexanoate as a solvent for the purification of a solid

nonpolar compound via recrystallization.

Objective: To purify a solid nonpolar compound.

Materials:

Impure solid nonpolar compound

Butyl hexanoate (reagent grade)

Erlenmeyer flasks

Hot plate

Buchner funnel and filter paper

Vacuum flask

Procedure:

Solvent Selection: In a test tube, add a small amount of the impure solid and a few drops of

butyl hexanoate. Heat gently. If the solid dissolves upon heating and precipitates upon

cooling, butyl hexanoate is a suitable recrystallization solvent.

Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of butyl
hexanoate and heat the mixture on a hot plate with gentle swirling until the solid is

completely dissolved. Add more solvent in small portions if necessary to achieve complete

dissolution at the boiling point.

Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration by

passing the hot solution through a fluted filter paper in a pre-heated funnel into a clean

Erlenmeyer flask.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place

the flask in an ice bath to maximize crystal formation.
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Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold butyl hexanoate to remove any

remaining impurities.

Drying: Allow the crystals to air dry on the filter paper or in a desiccator to remove all traces

of the solvent.

Diagram of the Recrystallization Process:

Dissolve Impure Solid in Hot Butyl Hexanoate

Hot Filtration (optional)

Slow Cooling to Induce Crystallization

If no insoluble impurities

Vacuum Filtration to Isolate Crystals

Wash Crystals with Cold Solvent

Dry Purified Crystals

Click to download full resolution via product page

Caption: General workflow for the recrystallization of a nonpolar compound.
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Applications in Drug Development
Butyl hexanoate's low toxicity and ability to dissolve nonpolar active pharmaceutical

ingredients (APIs) make it a promising excipient in drug delivery systems, particularly for topical

and transdermal formulations.[10][11][12][13][14]

Formulation of a Topical Solution for a Nonpolar API
Objective: To prepare a simple topical solution for a nonpolar API using butyl hexanoate as

the primary solvent.

Materials:

Nonpolar Active Pharmaceutical Ingredient (API)

Butyl hexanoate (pharmaceutical grade)

Glass beaker

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

API Weighing: Accurately weigh the required amount of the nonpolar API.

Solvent Measurement: Measure the required volume of butyl hexanoate.

Dissolution: Place the weighed API in a beaker. Add a portion of the butyl hexanoate and

begin stirring with a magnetic stirrer until the API is fully dissolved.

Final Volume Adjustment: Transfer the solution to a volumetric flask and add butyl
hexanoate to reach the final desired volume.

Packaging: Store the resulting solution in an appropriate light-resistant container.

Logical Relationship for Topical Formulation:
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Nonpolar API

Topical Solution

dissolves in

Butyl Hexanoate acts as vehicle

Click to download full resolution via product page

Caption: Relationship of components in a topical formulation.

Safety and Handling
Butyl hexanoate is a combustible liquid and should be handled with appropriate safety

precautions.[15]

Handling: Work in a well-ventilated area and avoid breathing vapors. Use appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.

Fire Safety: Use dry chemical, foam, or carbon dioxide extinguishers.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

manufacturer.

Conclusion
Butyl hexanoate is a valuable and versatile solvent for nonpolar compounds with a wide range

of applications in research and development. Its favorable physicochemical properties, coupled

with its effectiveness in extraction, purification, and formulation, make it a compelling

alternative to other common nonpolar solvents. These application notes and protocols provide

a foundation for utilizing butyl hexanoate to its full potential in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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